4-(Benzo[d]furan-2-ylcarbonyl)-5-(2,5-dimethoxyphenyl)-3-hydroxy-1-(3-morpholi n-4-ylpropyl)-3-pyrrolin-2-one

• Molecular Formula: C28H30N2O7
• Molecular Weight: 506.5 g/mol
• IUPAC Name: 3-(1-benzofuran-2-carbonyl)-2-(2,5-dimethoxyphenyl)-4-hydroxy-1-(3-morpholin-4-ylpropyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C28H30N2O7/c1-34-19-8-9-22(35-2)20(17-19)25-24(26(31)23-16-18-6-3-4-7-21(18)37-23)27(32)28(33)30(25)11-5-10-29-12-14-36-15-13-29/h3-4,6-9,16-17,25,32H,5,10-15H2,1-2H3
• InChI Key: IXYOQFVEUODYEY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2C(=C(C(=O)N2CCCN3CCOCC3)O)C(=O)C4=CC5=CC=CC=C5O4

Description

4-(Benzo[d]furan-2-ylcarbonyl)-5-(2,5-dimethoxyphenyl)-3-hydroxy-1-(3-morpholin-4-ylpropyl)-3-pyrrolin-2-one is a complex organic compound that features a combination of benzo[d]furan, dimethoxyphenyl, and pyrrolinone moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Benzo[d]furan-2-ylcarbonyl)-5-(2,5-dimethoxyphenyl)-3-hydroxy-1-(3-morpholin-4-ylpropyl)-3-pyrrolin-2-one typically involves multi-step organic reactions. Common synthetic routes may include:

Formation of Benzo[d]furan-2-ylcarbonyl Intermediate: This step may involve the reaction of benzo[d]furan with a suitable carbonylating agent under specific conditions.

Introduction of Dimethoxyphenyl Group: The dimethoxyphenyl group can be introduced through electrophilic aromatic substitution or other suitable reactions.

Formation of Pyrrolinone Ring: The pyrrolinone ring can be synthesized through cyclization reactions involving appropriate precursors.

Attachment of Morpholin-4-ylpropyl Group: This step may involve nucleophilic substitution or other suitable reactions to attach the morpholin-4-ylpropyl group to the pyrrolinone ring.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield, purity, and cost-effectiveness. This may include the use of advanced catalysts, optimized reaction conditions, and efficient purification techniques.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the hydroxy and aromatic moieties.

Reduction: Reduction reactions may target the carbonyl and aromatic groups.

Substitution: The compound may undergo nucleophilic or electrophilic substitution reactions, particularly at the aromatic rings.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide, etc.

Reducing Agents: Sodium borohydride, lithium aluminum hydride, etc.

Substitution Reagents: Halogens, alkylating agents, etc.

Major Products

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation may yield quinones or other oxidized derivatives, while reduction may yield alcohols or reduced aromatic compounds.

Scientific Research Applications

Chemistry

The compound may be used as a building block in organic synthesis, particularly in the development of new materials or pharmaceuticals.

Biology

In biological research, the compound may be studied for its potential biological activity, including its interactions with enzymes, receptors, or other biomolecules.

Medicine

The compound may have potential therapeutic applications, particularly if it exhibits biological activity that can be harnessed for drug development.

Industry

In industrial applications, the compound may be used in the development of new materials, such as polymers or advanced composites.

Mechanism of Action

The mechanism of action of 4-(Benzo[d]furan-2-ylcarbonyl)-5-(2,5-dimethoxyphenyl)-3-hydroxy-1-(3-morpholin-4-ylpropyl)-3-pyrrolin-2-one would depend on its specific interactions with molecular targets. This may involve binding to specific receptors, inhibition or activation of enzymes, or other molecular pathways.

Comparison with Similar Compounds

Similar Compounds

• 4-(Benzo[d]furan-2-ylcarbonyl)-5-(2,5-dimethoxyphenyl)-3-hydroxy-1-(3-morpholin-4-ylpropyl)-3-pyrrolin-2-one
• 4-(Benzo[d]furan-2-ylcarbonyl)-5-(2,5-dimethoxyphenyl)-3-hydroxy-1-(3-piperidin-4-ylpropyl)-3-pyrrolin-2-one
• 4-(Benzo[d]furan-2-ylcarbonyl)-5-(2,5-dimethoxyphenyl)-3-hydroxy-1-(3-pyrrolidin-4-ylpropyl)-3-pyrrolin-2-one

Uniqueness

The uniqueness of 4-(Benzo[d]furan-2-ylcarbonyl)-5-(2,5-dimethoxyphenyl)-3-hydroxy-1-(3-morpholin-4-ylpropyl)-3-pyrrolin-2-one lies in its specific combination of functional groups and structural features, which may confer unique chemical and biological properties.